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Compound of Interest

Compound Name: Otophylloside O

Cat. No.: B1496093 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This guide aims to provide an objective comparison of the therapeutic potential of

Otophylloside O against other alternatives, supported by experimental data. However, a

comprehensive literature search reveals a significant gap in the available research for this

specific compound.

Otophylloside O: An Overview
Otophylloside O is a steroid compound that has been isolated from the roots of the plant

Cynanchum otophyllum.[1][2] Its chemical identity is confirmed with the CAS number 1326583-

08-7.[1] While its existence is documented, there is currently no publicly available experimental

data detailing its therapeutic potential, biological activity, or mechanism of action. This absence

of primary research and independent validation studies makes it impossible to conduct a direct

comparison of its performance against other therapeutic alternatives.

Therapeutic Landscape of Related Compounds from
Cynanchum otophyllum
While data on Otophylloside O is lacking, numerous other C-21 steroidal glycosides have

been isolated from Cynanchum otophyllum and have demonstrated a range of biological
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activities.[3][4][5] These findings may offer a contextual understanding of the potential

therapeutic avenues for compounds from this plant source.

Neuroprotective and Anti-epileptic Potential
Several otophyllosides have been investigated for their effects on the central nervous system.

Notably, Otophylloside A and Otophylloside B have been found to be active against epilepsy,

with studies showing they can protect rats from audiogenic seizures.[6] Furthermore,

Otophylloside B has been shown to protect against Aβ toxicity in Caenorhabditis elegans

models of Alzheimer's disease.[7] Research on Otophylloside F and other major components

has indicated their ability to suppress seizure-like locomotor activity in zebrafish.[8]

Cytotoxic and Anti-cancer Activities
Phytochemical investigations of Cynanchum otophyllum have also revealed compounds with

potential cytotoxic activities against various human cancer cell lines.[3] Studies on C21-

steroidal aglycones derived from the plant have demonstrated anti-cancer activities, with some

compounds inducing apoptosis and cell cycle arrest in cancer cells.[5]

Lifespan Extension
Preclinical studies using the model organism Caenorhabditis elegans have shown that

Otophylloside B can extend lifespan, delay age-related decline in body movement, and improve

stress resistance.[9][10]

Conclusion
The request for a comparative guide on the therapeutic potential of Otophylloside O cannot

be fulfilled at this time due to the absence of published experimental data. While related

compounds from Cynanchum otophyllum show promise in areas such as neuroprotection, anti-

cancer therapy, and aging, no such information is available for Otophylloside O.

For researchers and drug development professionals interested in this class of compounds, the

focus of future research should be on the initial characterization of Otophylloside O's

biological activity. Establishing a foundational dataset for this compound is a prerequisite for

any subsequent comparative analysis and validation of its therapeutic potential. Without this
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primary data, any comparison would be purely speculative and not meet the rigorous standards

of scientific and professional evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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